Cas no 446299-78-1 ([6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid)

[6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid structure
446299-78-1 structure
Product Name:[6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid
CAS No:446299-78-1
MF:C12H19BN2O3
MW:250.101863145828
CID:4734338
Update Time:2023-08-16

[6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [6-[2,2-Dimethylpropanoyl(methyl)amino]-5-methylpyridin-3-yl]boronic acid
    • Inchi: 1S/C12H19BN2O3/c1-8-6-9(13(17)18)7-14-10(8)15(5)11(16)12(2,3)4/h6-7,17-18H,1-5H3
    • InChI Key: ZPSWINWDALGUCQ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)N(C)C1C(C)=CC(B(O)O)=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Topological Polar Surface Area: 73.7
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